Cas no 1329399-10-1 (3-bromo-N-cyclopentyl-5-fluorobenzamide)

• Product Name: 3-bromo-N-cyclopentyl-5-fluorobenzamide
• CAS No: 1329399-10-1
• MF: C₁₂H₁₃BrFNO
• MW: 286.140125989914
• CID: 3042866
• Update Time: 2025-07-23

3-bromo-N-cyclopentyl-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-cyclopentyl-5-fluorobenzamide
• Z9664
• 3-bromo-N-cyclopentyl-5-fluorobenzamide

• Inchi： 1S/C12H13BrFNO/c13-9-5-8(6-10(14)7-9)12(16)15-11-3-1-2-4-11/h5-7,11H,1-4H2,(H,15,16)
• InChI Key： DBBKTUWHYFNQSN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(NC1CCCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-cyclopentyl-5-fluorobenzamide

Comprehensive Overview of 3-bromo-N-cyclopentyl-5-fluorobenzamide (CAS No. 1329399-10-1): Properties, Applications, and Research Insights

The compound 3-bromo-N-cyclopentyl-5-fluorobenzamide (CAS No. 1329399-10-1) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This halogenated benzamide derivative combines a bromine substituent at the 3-position and a fluorine atom at the 5-position of the benzene ring, coupled with a cyclopentyl amide group. Such modifications make it a valuable intermediate for designing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors or GPCR modulators.

Recent studies highlight the growing demand for fluorinated organic compounds like 3-bromo-N-cyclopentyl-5-fluorobenzamide, driven by their enhanced metabolic stability and membrane permeability. Researchers are exploring its utility in structure-activity relationship (SAR) studies to optimize lead compounds for neurological and oncological applications. The presence of both bromo and fluoro groups allows for versatile cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

From a synthetic perspective, CAS 1329399-10-1 exemplifies the trend toward tailored heterocyclic scaffolds in fragment-based drug design. Its cyclopentyl moiety contributes to conformational rigidity, a property increasingly sought after in small-molecule therapeutics to improve target selectivity. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), making it suitable for high-throughput screening platforms.

Environmental and regulatory considerations also shape the discourse around this compound. As industries prioritize green chemistry principles, synthetic routes for 3-bromo-N-cyclopentyl-5-fluorobenzamide are being optimized to reduce hazardous byproducts. Computational chemists employ molecular docking simulations to predict its interactions with biological targets, aligning with the AI-driven drug discovery paradigm that dominates current R&D trends.

Market analyses reveal rising inquiries about custom synthesis services for this compound, particularly from contract research organizations (CROs). Its compatibility with parallel synthesis techniques positions it as a candidate for combinatorial libraries. Furthermore, patent landscapes indicate its inclusion in novel biodegradable polymer formulations, expanding its relevance beyond traditional pharmaceutical domains.

In conclusion, 3-bromo-N-cyclopentyl-5-fluorobenzamide (CAS No. 1329399-10-1) represents a multifaceted tool for interdisciplinary research. Its balanced lipophilicity, derivatization potential, and alignment with sustainable chemistry goals ensure its continued relevance in academic and industrial settings. Future directions may explore its role in photoaffinity labeling or as a building block for proteolysis-targeting chimeras (PROTACs), reflecting the dynamic evolution of chemical biology.